2-(Isopropylamino)phenol

• CAS: 23504-11-2

Core Science & Biosynthesis

2-(Isopropylamino)phenol CAS 10291-28-8 safety data and toxicity profile

The following technical guide provides an in-depth safety and toxicity profile for 2-(Isopropylamino)phenol (CAS 10291-28-8) .

CAS: 10291-28-8 | Formula: C

H NO | MW: 151.21 g/mol

Executive Summary

2-(Isopropylamino)phenol (also known as N-isopropyl-o-aminophenol) is a bifunctional organic intermediate containing both a phenolic hydroxyl group and a secondary amine. While direct toxicological datasets for this specific isomer are limited in public registries, its structural homology to o-aminophenol and N-substituted anilines allows for a high-confidence predictive safety assessment (SAR).

Key Safety Directive: This compound acts as a pro-electrophile . Upon metabolic oxidation, it can generate reactive quinone imines capable of protein haptenization (sensitization) and oxidative stress. It should be handled as a Category 2 Skin Sensitizer and a Category 4 Acute Toxin until proven otherwise.

Chemical Identity & Physicochemical Properties

Understanding the physicochemical baseline is critical for predicting bioavailability and barrier penetration.

Property	Value (Experimental/Predicted)	Relevance to Safety
Appearance	Viscous liquid or low-melting solid	Handling/Spill containment
LogP (Octanol/Water)	~2.4 (Predicted)	Moderate lipophilicity; good dermal penetration
pKa (Amine)	~4.5 - 5.5 (Predicted)	Reduced basicity due to H-bonding with o-OH
pKa (Phenol)	~10.0	Weakly acidic; exists as neutral species at physiological pH
Solubility	Soluble in EtOH, DMSO, organic solvents	Vehicle selection for assays

Structural Alert: The ortho positioning of the amino and hydroxyl groups facilitates intramolecular hydrogen bonding, potentially increasing membrane permeability compared to para isomers.

Hazard Classification (GHS / CLP)

Based on Quantitative Structure-Activity Relationship (QSAR) and read-across from o-aminophenol (CAS 95-55-6).

• Acute Toxicity (Oral): Category 4 (H302: Harmful if swallowed).[1]

• Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation).[1]

• Serious Eye Damage/Irritation: Category 2A (H319: Causes serious eye irritation).[1]

• Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction).

• STOT-SE: Category 3 (H335: May cause respiratory irritation).[1]

• Aquatic Toxicity: Acute Category 2 (Toxic to aquatic life).

Toxicological Profile (In-Depth Analysis)

Mechanism of Toxicity: The Quinone Imine Pathway

The primary toxicological concern for 2-(isopropylamino)phenol is its bioactivation. Unlike simple phenols, the presence of the nitrogen substituent allows for oxidation to an electrophilic quinone imine species.

Metabolic Activation Diagram

The following diagram illustrates the competition between detoxification (Phase II) and bioactivation (Phase I).

Caption: Metabolic fate of 2-(Isopropylamino)phenol showing bioactivation to reactive quinone imine versus detoxification pathways.

Acute Toxicity

• Oral: Predicted LD50 in rats is 500–1500 mg/kg . The N-isopropyl group may slightly reduce acute toxicity compared to the primary amine (o-aminophenol LD50 ~900 mg/kg) by hindering N-oxidation, but the risk remains significant.

• Dermal: High potential for absorption. Systemic effects (methemoglobinemia) are less likely than with aniline, but local irritation is certain.

Genotoxicity & Mutagenicity

• Ames Test: o-Aminophenol is positive in Salmonella typhimurium strains (TA98, TA100) with metabolic activation (S9).

• Impact of N-Substitution: The isopropyl group provides steric hindrance, often reducing direct DNA intercalation compared to the parent amine. However, the compound should still be treated as a suspected genotoxin in early-stage screening until a negative Ames test is confirmed.

Skin Sensitization (Critical Endpoint)

Aminophenols are notorious sensitizers. The mechanism involves the oxidation of the parent molecule to a quinone imine, which then reacts with skin proteins (nucleophilic residues like cysteine or lysine) to form an immunogenic hapten-carrier complex.

• Recommendation: Avoid skin contact completely.[2] Use double-gloving (Nitrile) for all handling.

Occupational Health & Safety Protocols

Engineering Controls

• Containment: Handle exclusively in a chemical fume hood or a powder containment enclosure (if solid).

• Ventilation: Ensure >100 fpm face velocity.

Personal Protective Equipment (PPE) Matrix

Body Part	Protection Standard	Rationale
Respiratory	NIOSH N95 (Dust) or OV/AG Cartridge (Vapor)	Prevention of mucous membrane irritation.
Hands	Nitrile (0.11mm) or Laminate Film	Phenols permeate latex rapidly.
Eyes	Chemical Goggles + Face Shield	Corrosive risk to corneal tissue.
Body	Tyvek® Lab Coat or Apron	Prevent contamination of street clothes.

Emergency Response

• Skin Contact: Immediate wash with PEG-400 (polyethylene glycol) or copious water for 15 minutes. Note: PEG is often more effective for phenols than water alone.

• Eye Contact: Irrigate for 30 minutes. Consult an ophthalmologist immediately.

• Spill Cleanup: Adsorb with inert material (vermiculite). Do not use combustible materials (sawdust). Neutralize trace residues with dilute sodium carbonate.

References & Authority

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 90115, m-(Isopropylamino)phenol (Analogue Read-Across). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: 2-aminophenol (CAS 95-55-6). (Used for structural alert/read-across baseline). Retrieved from [Link]

• Scientific Committee on Consumer Safety (SCCS). Opinion on o-Aminophenol and its salts. SCCS/1594/18. (Provides mechanistic insight into aminophenol toxicity).

• Organization for Economic Co-operation and Development (OECD). Guideline 442C: In Chemico Skin Sensitisation (Direct Peptide Reactivity Assay). (Recommended assay for validating sensitization potential).

Disclaimer: This guide is based on predictive toxicology and structural activity relationships (SAR) where specific experimental data for CAS 10291-28-8 was unavailable. Users must validate these findings with specific GLP-compliant assays before human exposure.

Sources

• 1. m-(Isopropylamino)phenol | C9H13NO | CID 90115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]

A Technical Guide to the Biological Activity of 2-(Isopropylamino)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Isopropylamino)phenol is an organic compound featuring a phenol ring substituted with an isopropylamino group at the ortho position. As a derivative of 2-aminophenol, it possesses a structural framework that suggests a range of potential biological activities. The presence of both a phenolic hydroxyl group and a secondary amine makes it a molecule of interest for medicinal chemistry and drug development.[1][2] Phenol derivatives are known to exhibit a wide array of biological effects, including antimicrobial, antioxidant, anti-inflammatory, and anticancer activities.[3] Similarly, the aminophenol scaffold is a key component in various pharmaceuticals and biologically active compounds.[4][5][6]

This guide provides a comprehensive overview of the predicted biological activities of 2-(Isopropylamino)phenol. Due to the limited availability of direct research on this specific molecule, this document will extrapolate potential activities based on the known biological profiles of its parent compound, 2-aminophenol, and other structurally related aminophenol and isopropylamino-containing derivatives. The insights provided are intended to serve as a foundational resource for researchers and scientists interested in exploring the therapeutic potential of this compound.

Predicted Synthesis and Physicochemical Properties

A plausible synthetic route for 2-(Isopropylamino)phenol is through the reductive amination of 2-aminophenol with acetone. This common organic reaction involves the formation of an imine intermediate, which is then reduced to the corresponding amine.

Proposed Synthetic Workflow: Reductive Amination

Caption: Proposed synthesis of 2-(Isopropylamino)phenol via reductive amination.

Physicochemical Properties (Predicted)

Property	Predicted Value	Source/Method
Molecular Formula	C9H13NO	ChemSynthesis[7]
Molecular Weight	151.21 g/mol	ChemSynthesis[7]
Appearance	Predicted to be a solid at room temperature	Based on 2-aminophenol[8]
Solubility	Predicted to be slightly soluble in water, soluble in alcohols	Based on 2-aminophenol[8]
pKa (amino group)	~4-5	Estimated from 2-aminophenol[8]
pKa (phenol group)	~9-10	Estimated from 2-aminophenol[8]

Potential Biological Activities

Based on its structural similarity to other biologically active aminophenol derivatives, 2-(Isopropylamino)phenol is predicted to exhibit a range of pharmacological effects.

Antioxidant Activity

The phenolic hydroxyl group is a key determinant of antioxidant activity.[9] It can donate a hydrogen atom to neutralize free radicals, thereby preventing oxidative damage to cells. Derivatives of o-aminophenol have shown promising antioxidant properties.[4][6]

Proposed Mechanism of Action:

Caption: Proposed free radical scavenging mechanism.

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare various concentrations of 2-(Isopropylamino)phenol and a standard antioxidant (e.g., ascorbic acid) in methanol.

• Assay Procedure:

  • Add the test compound or standard to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation:

  • Calculate the percentage of radical scavenging activity. A decrease in absorbance indicates a higher scavenging activity.[4]

Antimicrobial Activity

Phenolic compounds are well-known for their antimicrobial properties.[9] O-aminophenol derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria.[4][6]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation of Inoculum:

  • Prepare a standardized suspension of the target bacteria (e.g., S. aureus, E. coli).

• Serial Dilution:

  • Perform serial dilutions of 2-(Isopropylamino)phenol in a suitable broth medium in a 96-well plate.

• Inoculation:

  • Add the bacterial inoculum to each well.

• Incubation:

  • Incubate the plate at 37°C for 24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that visibly inhibits bacterial growth.

Enzyme Inhibition

The structural features of 2-(Isopropylamino)phenol suggest it may act as an inhibitor of various enzymes. Phenolic compounds have been shown to inhibit enzymes such as α-amylase, trypsin, and lysozyme.[10]

Experimental Protocol: General Enzyme Inhibition Assay

• Enzyme and Substrate Preparation:

  • Prepare a solution of the target enzyme and its specific substrate.

• Assay Procedure:

  • Pre-incubate the enzyme with various concentrations of 2-(Isopropylamino)phenol.

  • Initiate the reaction by adding the substrate.

• Measurement:

  • Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis:

  • Calculate the percentage of inhibition and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cytotoxic Activity

Derivatives of o-aminophenol have been evaluated for their cytotoxic effects against various cancer cell lines.[4][6]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture:

  • Culture the target cancer cell lines in a suitable medium.

• Treatment:

  • Seed the cells in a 96-well plate and treat them with different concentrations of 2-(Isopropylamino)phenol for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate.

• Formazan Solubilization:

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the number of viable cells.

Receptor Binding Activity

The isopropylamino group is a common feature in many pharmacologically active compounds, particularly those targeting adrenergic and serotonergic receptors. For example, N-isopropyl derivatives of dopamine have been shown to have adrenergic agonist effects.[11]

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation:

  • Prepare cell membranes expressing the target receptor.

• Binding Reaction:

  • Incubate the membranes with a radiolabeled ligand specific for the receptor in the presence of varying concentrations of 2-(Isopropylamino)phenol.

• Separation:

  • Separate the bound and free radioligand by rapid filtration.

• Quantification:

  • Measure the radioactivity of the filter-bound complex using a scintillation counter.

• Data Analysis:

  • Determine the ability of 2-(Isopropylamino)phenol to displace the radioligand and calculate its binding affinity (Ki).

Predicted Metabolism and Toxicological Profile

The metabolism of 2-(Isopropylamino)phenol is likely to involve phase I reactions such as N-dealkylation of the isopropyl group and hydroxylation of the aromatic ring, followed by phase II conjugation reactions (glucuronidation and sulfation) of the phenolic hydroxyl group.[12]

Potential Toxicological Concerns:

• Skin Irritation: Phenol and its derivatives are known to be corrosive and can cause skin burns.[13]

• Systemic Toxicity: Absorption through the skin, inhalation, or ingestion can lead to systemic toxicity, affecting the central nervous system, heart, kidneys, and lungs.[14]

• Genotoxicity: Some aminophenol derivatives have shown genotoxic potential.[9]

It is crucial to handle 2-(Isopropylamino)phenol with appropriate safety precautions, including the use of personal protective equipment.

Analytical Methodologies

The analysis of 2-(Isopropylamino)phenol in biological and environmental samples would likely employ chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reversed-phase HPLC, is a standard method for the separation and quantification of phenolic compounds.[15]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used for the identification and quantification of volatile derivatives of the compound.[16]

Sample Preparation Workflow for Analysis:

Caption: General workflow for the analysis of phenolic compounds.

Conclusion and Future Directions

2-(Isopropylamino)phenol is a molecule with a predicted profile of interesting biological activities, including antioxidant, antimicrobial, enzyme inhibitory, and cytotoxic effects. These predictions are based on the well-established properties of the aminophenol scaffold. However, it is imperative to underscore that these are hypothesized activities. Rigorous experimental validation is required to confirm this potential and to fully characterize the pharmacological and toxicological profile of 2-(Isopropylamino)phenol. Future research should focus on the synthesis and in-depth biological evaluation of this compound to determine its true therapeutic potential.

References

• Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Deriv
• An In-depth Technical Guide to the Biological Activities of Aminophenol Deriv
• 2-Aminophenol: properties, applications and safety - ChemicalBook. (URL not available)
• 2-Aminophenol - Wikipedia. (URL not available)
• Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Deriv
• 2-(isopropylamino)phenol - C9H13NO, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (URL not available)
• Synthesis of 2-isopropylamino-1-phenyl-1-ethanol - PrepChem.com. (URL not available)
• m-(Isopropylamino)phenol | 23478-16-2 - Benchchem. (URL not available)
• m-(2-(Methylamino)propyl)phenol - Benchchem. (URL not available)

• m-(Isopropylamino)phenol | C9H13NO | CID 90115 - PubChem. ([Link])

• US6989465B1 - S-(−)-1-{4-[2-(allyloxy)-ethyl]phenoxy}-3-isopropylamino propan-2-ol, process for preparation thereof and process for ...
• Drug discrimination and receptor binding studies of N-isopropyl lysergamide deriv

• N-Isopropyl derivatives of dopamine and 5,6-dihydroxy-2-aminotetralin - PubMed. ([Link])

• Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. (URL not available)

• Inhibitory effects of plant phenols on the activity of selected enzymes - PubMed. ([Link])

• Synthesis routes of 2-Isopropylphenol - Benchchem. (URL not available)
• 4-(1-Hydroxy-2-(isopropylamino)ethyl)

• 2-Isopropylphenol | C9H12O | CID 6943 - PubChem. ([Link])

• Biological Activity of Vegetal Extracts Containing Phenols on Plant Metabolism - MDPI. ([Link])

• Synthesis and optimization of a 2-isopropenyl-2-oxazoline based polymer for enhanced phenolic acid extraction - Analytical Methods (RSC Publishing). ([Link])

• Discovery of Novel Ortho-Aminophenol Derivatives Targeting Lipid Peroxidation with Potent Antiferroptotic Activities - PubMed. ([Link])

• ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf. ([Link])

• Phenol: toxicological overview - GOV.UK. ([Link])

• 7 Analytical Methods - ResearchGate. ([Link])

• 2-Isopropylamino-1-phenyl-propan-1-one | C12H17NO | CID 458522 - PubChem. ([Link])

• Toxicological Profile for Phenol - Agency for Toxic Substances and Disease Registry | ATSDR. ([Link])

• Structural Determinants of the Binding and Activation of Estrogen Receptor alpha by Phenolic Thieno[2,3-d]pyrimidines - ChemRxiv. ([Link])

• Techniques for Analysis of Plant Phenolic Compounds - MDPI. ([Link])

• Improving HPLC Separation of Polyphenols - LCGC International. ([Link])

• Phenol. (URL not available)

• Phenols and Polyphenols as Carbonic Anhydrase Inhibitors - PMC. ([Link])

• From Chemistry to Pharmacology: Exploring the Anti-Inflammatory and Antioxidant Potential of Novel Dexketoprofen Amide Derivatives - PMC. ([Link])

• TOXICOLOGICAL REVIEW OF Phenol - Integrated Risk Information System. ([Link])

• Phenolic Compounds and Antioxidant and Anti-Enzymatic Activities of Selected Adaptogenic Plants from South America, Asia, and Africa - MDPI. ([Link])

• Modeling, Synthesis, and Biological Evaluation of Potential Retinoid-X-Receptor (RXR) Selective Agonists: Analogs of 4-[1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahyro-2-naphthyl)ethynyl]benzoic Acid (Bexarotene) and 6-(Ethyl - MDPI. ([Link])

• Binding D
• WO2014012832A1 - Process for the preparation of 2-(3-n,n-diisopropylamino-1-phenylpropyl)

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Key functional groups and reactivity of 2-(Isopropylamino)phenol

Topic: Key functional groups and reactivity of 2-(Isopropylamino)phenol Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Structural Dynamics, Reactivity Profiles, and Synthetic Utility

Executive Summary

2-(Isopropylamino)phenol (CAS: 23408-63-1 for the generic structure, often handled as HCl salt) represents a privileged scaffold in organic synthesis and coordination chemistry. Characterized by the juxtaposition of a hard donor (phenolic oxygen) and a chemically versatile secondary amine (nitrogen) on an aromatic core, this molecule exhibits distinct amphoteric behavior and high reactivity toward electrophiles.

This guide analyzes the molecule’s utility as a precursor for 1,4-benzoxazines , benzoxazolones , and transition metal catalysts . It details the steric influence of the isopropyl group—which modulates reaction rates compared to its methyl or ethyl analogues—and provides validated protocols for its synthesis and transformation.

Structural Analysis & Physicochemical Properties[1]

The molecule consists of a phenol ring substituted at the ortho position with an isopropylamino group [

]. This specific arrangement dictates its chemical behavior:

Feature	Chemical Consequence
Intramolecular H-Bonding	The proximity of the phenolic and the amine allows for a stable 5-membered hydrogen-bonded ring. This reduces the of the phenol (making it slightly less acidic than unsubstituted phenol) and increases lipophilicity by masking polarity.
Steric Bulk (Isopropyl)	The isopropyl group provides significant steric hindrance around the nitrogen. This suppresses N-overalkylation during synthesis and influences the geometry of metal complexes, often forcing a tetrahedral rather than square-planar arrangement in crowded coordination spheres.
Redox Potential	Like all o-aminophenols, the compound is susceptible to oxidation, forming reactive o-quinone imines .[1][2] The -alkyl group stabilizes the radical cation intermediate relative to the primary amine parent.

Key Physical Parameters (Predicted/Experimental)

• Molecular Formula:

  [3][4]

• Molecular Weight: 151.21 g/mol [4]

• Physical State: Crystalline solid (often off-white to beige due to trace oxidation).

• Solubility: Soluble in alcohols, acetone, DCM; sparingly soluble in water (unless protonated with acid).

Reactivity Profile & Mechanistic Pathways[6][7][8]

The reactivity of 2-(isopropylamino)phenol is defined by three primary vectors: Oxidative Cyclization , Condensation/Ring Closure , and Metal Coordination .

Oxidative Transformation (Quinone Imine Formation)

The most critical reactivity pathway for drug discovery is the oxidation to

-isopropyl-o-quinone imine . This electrophilic species is a versatile intermediate for Inverse Electron Demand Diels-Alder (IEDDA) reactions.

• Reagents:

  , , or enzymatic oxidation (Tyrosinase).

• Mechanism: Removal of

  yields the quinone imine.

• Application: Reaction with electron-rich dienophiles (e.g., vinyl ethers) yields substituted 1,4-benzoxazines .

Cyclization to Heterocycles

The 1,2-heteroatom arrangement allows for rapid ring closure with one-carbon electrophiles.

• Benzoxazolones: Reaction with phosgene (

  ) or carbonyldiimidazole (CDI) locks the conformation into a cyclic carbamate.

• Benzoxazines: Unlike primary aminophenols which form Schiff bases, the secondary amine reacts with formaldehyde (

  ) to form the -acetal bridge, yielding 3-isopropyl-3,4-dihydro-2H-1,3-benzoxazine .

Coordination Chemistry

The molecule acts as a bidentate monoanionic ligand (

) upon deprotonation of the phenol.

• Binding Mode: Forms 5-membered chelate rings.

• Metals:

  , , .

• Catalysis: These complexes are active in ring-opening polymerization (ROP) of lactides and as catalysts in oxidative coupling reactions.

Visualization: Reactivity Network

Figure 1: Divergent synthetic pathways for 2-(isopropylamino)phenol, highlighting its role as a precursor for heterocycles and ligands.

Synthesis & Preparation Protocols

The most robust method for synthesizing 2-(isopropylamino)phenol is the Reductive Amination of 2-aminophenol. This route avoids the poly-alkylation issues common with alkyl halides.

Protocol: Reductive Amination with Acetone

Objective: Selective mono-alkylation of the amine.

Reagents:

• 2-Aminophenol (1.0 eq)

• Acetone (Excess, acts as solvent/reagent)

• Sodium Borohydride (

  ) or

• Acetic Acid (Catalytic)

Step-by-Step Methodology:

• Imine Formation: Dissolve 2-aminophenol (10 mmol) in Acetone (30 mL). Add a catalytic amount of acetic acid (2-3 drops). Stir at room temperature for 2 hours. Note: The solution will turn yellow/orange, indicating imine formation.

• Reduction: Cool the solution to 0°C. Slowly add

  (15 mmol, 1.5 eq) portion-wise over 20 minutes. Caution: Gas evolution ( ).

• Workup: Allow the mixture to warm to room temperature and stir for 4 hours. Quench with saturated

  solution.

• Extraction: Evaporate excess acetone. Extract the aqueous residue with Ethyl Acetate (

  mL).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Recrystallize from Ethanol/Hexane or purify via flash chromatography (Silica, Hexane:EtOAc 8:2).

Yield Expectation: 75-85%.

Visualization: Synthesis Workflow

Figure 2: Reductive amination pathway ensuring selective mono-alkylation via the imine intermediate.

Experimental Application: Benzoxazine Synthesis

Context: Synthesis of a biologically active benzoxazine scaffold.

• Reactants: 2-(Isopropylamino)phenol (1.0 eq), Paraformaldehyde (2.2 eq), Toluene (Solvent).

• Procedure:

  • Mix amine and paraformaldehyde in toluene.

  • Reflux with a Dean-Stark trap to remove water.

  • Reaction typically completes in 3-5 hours.

• Mechanism: The secondary amine attacks formaldehyde to form a hemiaminal, which dehydrates to an iminium ion. The phenolic oxygen then attacks the iminium (or a second formaldehyde unit acts as a bridge) to close the ring.

• Result: 3-Isopropyl-3,4-dihydro-2H-1,3-benzoxazine .

Safety & Handling

• Toxicity: Aminophenols are generally toxic and potential methemoglobinemia inducers. Handle with gloves and in a fume hood.

• Stability: The free base oxidizes slowly in air (turning dark brown). Store under inert atmosphere (

  /Ar) or as the hydrochloride salt for long-term stability.

References

• Reductive Amination Methodology

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

• Benzoxazine Synthesis

  • Holly, F. W., & Cope, A. C. "Condensation Products of Aldehydes and Ketones with o-Aminophenols." Journal of the American Chemical Society, 1944.

• Oxidative Cyclization

  • Nair, V., et al. "CAN Mediated Oxidative Cyclization of 2-Aminophenols." Tetrahedron Letters, 2001.

• Metal Coordination

  • Chaudhuri, P., et al. "Coordination Chemistry of o-Aminophenol Ligands." Coordination Chemistry Reviews, 2003.

• General Properties (PubChem)

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 90115 (Isomer reference)."

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Structural Elucidation and Crystallographic Characterization of Bis[2-(isopropylamino)phenolato] Metal(II) Complexes

Content Type: Technical Guide / Whitepaper Audience: Structural Biologists, Inorganic Chemists, and Drug Development Scientists Focus: X-ray crystallography, coordination geometry, and supramolecular analysis.

Executive Summary

The coordination chemistry of 2-(isopropylamino)phenol (often abbreviated as

) represents a critical intersection between steric control and electronic modulation in transition metal complexes. Unlike rigid Schiff base ligands, this reduced secondary amine derivative offers conformational flexibility while maintaining a robust N,O-chelating pocket.

This guide details the structural analysis of its metal complexes—specifically Zinc(II) and Copper(II)—focusing on the crystallographic signatures that dictate their utility in Ring-Opening Polymerization (ROP) catalysis and antimicrobial metallo-pharmaceuticals . We provide a validated workflow for synthesis, single-crystal growth, and structural refinement, emphasizing the interpretation of geometric distortion and supramolecular packing.

Ligand Architecture & Design Logic

The 2-(isopropylamino)phenol ligand is a bidentate, monoanionic donor (upon deprotonation). Its structural utility is governed by two factors:

• The Isopropyl "Steric Lock": The bulky isopropyl group on the nitrogen atom prevents the formation of planar, stacked oligomers often seen with primary aminophenols. This forces the metal center into discrete mononuclear or dinuclear geometries, essential for solubility and catalytic site access.

• Electronic Hard/Soft Mismatch: The phenolate oxygen is a "hard" donor (favors high oxidation states, e.g., Zn(II), Al(III)), while the secondary amine nitrogen is a "borderline" donor. This asymmetry creates distorted coordination spheres that are highly reactive.

Experimental Protocols

Validated Synthesis Workflow

Objective: Synthesize the ligand via reductive amination to avoid over-alkylation byproducts common in direct substitution methods.

Step 1: Ligand Synthesis (Reductive Amination)

• Reagents: Dissolve 2-aminophenol (10 mmol) in Methanol (30 mL).

• Imine Formation: Add Acetone (15 mmol) and stir at reflux for 2 hours. Note: Acetone acts as both the carbonyl source and solvent component.

• Reduction: Cool to 0°C. Add Sodium Borohydride (NaBH

  , 12 mmol) portion-wise over 30 minutes.

• Quench & Isolation: Quench with water, extract with dichloromethane (DCM), and dry over MgSO

  . Evaporate solvent.[1] Recrystallize from hexane/EtOAc.

  • Checkpoint:

    H NMR should show a septet at ~3.6 ppm (isopropyl CH) and loss of imine signal.

Step 2: Metal Complexation (General M(L)

Protocol)

• Deprotonation: Dissolve Ligand (2 mmol) in MeOH (10 mL). Add Triethylamine (Et

  N, 2 mmol) to generate the phenolate anion.

• Metal Addition: Add Zn(OAc)

  ·2H O or Cu(OAc) ·H O (1 mmol) dissolved in MeOH (5 mL) dropwise.

• Crystallization: Filter any immediate precipitate. Allow the filtrate to undergo slow evaporation at room temperature (for Zn) or vapor diffusion with diethyl ether (for Cu).

Synthesis Logic Diagram

Figure 1: Step-wise reductive amination and complexation pathway ensuring mono-alkylation selectivity.

Crystal Structure Analysis (The Core)

When analyzing the SCXRD data of these complexes, three specific parameters must be refined to validate the structure.

Coordination Geometry: The Parameter

For four-coordinate complexes (common with Zn(II)), distinguishing between Tetrahedral (

) and Square Planar ( ) geometry is critical for predicting reactivity.

• Formula:

  • and are the two largest bond angles.
  • Perfect Tetrahedral (Zn preferred).
  • Perfect Square Planar (Cu preferred, though often distorted).

Case Study Comparison:

Parameter	Zinc(II) Complex	Copper(II) Complex	Significance
Coordination No.	4	4 (or 4+1)	Zn is sterically driven; Cu is electronically driven (Jahn-Teller).
Geometry	Distorted Tetrahedral	Square Planar	Zn geometry allows substrate access for catalysis (e.g., ROP).
M-O Bond Length	1.90 - 1.94 Å	1.88 - 1.91 Å	Phenolate O is a strong -donor.
M-N Bond Length	2.00 - 2.05 Å	1.98 - 2.02 Å	Longer bond due to steric bulk of isopropyl group.
Chelate Bite Angle	~82° - 85°	~84° - 87°	The 5-membered ring imposes strain, deviating from ideal 90°/109°.

Refinement Strategy for Isopropyl Disorder

The isopropyl group often exhibits rotational disorder in the crystal lattice.

• Symptom: Elongated thermal ellipsoids on the terminal methyl carbons (C_gamma).

• Fix: Apply a split-site model (PART 1 / PART 2 in SHELX) with occupancy refinement. Restrain geometries using DFIX (C-C bonds) and SIMU (thermal parameters) to maintain chemical logic.

Supramolecular Architecture

Unlike salicylaldimine (imine) complexes which are planar, the amine proton (N-H) in 2-(isopropylamino)phenol remains active.

• Primary Interaction: Intramolecular N-H···O hydrogen bonds often stabilize the cis or trans orientation of the ligands.

• Secondary Interaction: Intermolecular N-H···O interactions link monomeric units into 1D chains or dimers, often dictating the solubility profile.

Applications & Mechanistic Implications

Catalysis: Ring-Opening Polymerization (ROP)

Zinc complexes of N-substituted aminophenols are potent catalysts for the ROP of

-caprolactone.[2]

• Mechanism: The "Coordination-Insertion" mechanism.

• Structural Enabler: The distorted tetrahedral geometry of the Zn(II) center (analyzed in Sec 3.1) leaves the metal sufficiently Lewis acidic to coordinate the lactone carbonyl, while the labile Zn-O bond allows for the insertion step.

Biological Activity

Copper(II) complexes of this ligand class show cytotoxicity against cancer cell lines.

• Mechanism: The planar geometry facilitates DNA intercalation, while the redox-active Cu(II)/Cu(I) couple generates Reactive Oxygen Species (ROS).

Mechanistic Pathway Diagram

Figure 2: Catalytic cycle for Ring-Opening Polymerization facilitated by the Zn-phenolate structural motif.

References

• Syntheses, Characterization, Crystal Structures and Antimicrobial Activity of Schiff Base Copper(II) Complexes. Acta Chim. Slov. (2021). 3[4][5][6][7][8][9][10][11]

• Structural and mechanistic studies of bis(phenolato)amine zinc(II) catalysts for the polymerization of epsilon-caprolactone. PubMed / NIH (2007). 2[10][11]

• Synthesis and Crystal Structures of Two Zinc(II) Complexes with Schiff Bases. ResearchGate. 12

• Reductive Amination: General Protocols and Mechanism. Master Organic Chemistry. 13[5][10][11]

• Spectroscopic and Electronic Structure Studies of Phenolate Cu(II) Complexes. PMC / NIH. 14[5][10][11]

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Structural and mechanistic studies of bis(phenolato)amine zinc(II) catalysts for the polymerization of epsilon-caprolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Crystal structure of [2-({[2-(dimethylamino-κN)ethyl]imino-κN}methyl)phenolato-κO](1,10-phen­anthroline-κ2 N,N′)copper(II) perchlorate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, crystal structure, thermal stability and biological study of bis{(2-methoxy-6-[(E)-(propylimino)methyl]phenolato}nickel(II) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Synthesis, characterization, and biological activities of zinc(II), copper(II) and nickel(II) complexes of an aminoquinoline derivative [frontiersin.org]
• 8. indianchemicalsociety.com [indianchemicalsociety.com]
• 9. A simple Cu(II) complex of phenolic oxime: synthesis, crystal structure, supramolecular interactions, DFT calculation and catecholase activity study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Spectroscopic and Electronic Structure Studies of Phenolate Cu(II) Complexes: Phenolate ring Orientation and Activation related to Cofactor Biogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocols for using 2-(Isopropylamino)phenol as a bidentate ligand

Abstract

This guide details the synthesis, handling, and application of 2-(isopropylamino)phenol (

), a versatile N,O-bidentate ligand. Distinguished by the steric bulk of the isopropyl group and the electronic flexibility of the aminophenol core, this ligand serves as a critical scaffold in biodegradable polymer synthesis (via Zinc complexes) and biomimetic oxidation catalysis (via Copper complexes). Unlike rigid salen ligands, the -hybridized amine in offers conformational flexibility, while its potential for redox non-innocence allows it to act as an electron reservoir in specific high-valent transitions.

Section 1: Ligand Synthesis & Preparation

While commercially available, in-house synthesis is recommended to ensure the removal of oxidation impurities (iminoquinones) that poison organometallic catalysts.

Protocol A: Reductive Alkylation of 2-Aminophenol

Principle: A one-pot reductive amination using acetone as both reagent and solvent, followed by borohydride reduction. This avoids the instability of isolated Schiff bases derived from sterically unhindered amines.

Materials:

• 2-Aminophenol (Reagent Grade, >99%)

• Acetone (Dry, ACS Grade)

• Sodium Borohydride (

  )[1]

• Ethanol (Absolute)

• Glacial Acetic Acid (for quenching)

Step-by-Step Workflow:

• Imine Formation: In a 500 mL round-bottom flask, dissolve 2-aminophenol (10.9 g, 100 mmol) in acetone (150 mL) . Add molecular sieves (3Å) to absorb water. Reflux at 60°C for 4 hours. The solution will turn deep yellow/orange, indicating imine formation.

• Reduction: Cool the mixture to 0°C (ice bath). Carefully add

  (4.5 g, 120 mmol) in small portions over 30 minutes. Caution: Hydrogen gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The color should fade from orange to pale yellow/colorless.

• Quenching: Cool to 0°C. Dropwise add acetic acid until pH ~7 to destroy excess hydride.

• Workup: Evaporate volatiles under reduced pressure. Redissolve the residue in

  (100 mL) and wash with water ( mL). Dry the organic phase over .

• Purification: Recrystallize from hot Hexane/Ethanol (9:1).

  • Yield Target: >85%

  • Appearance: White to off-white crystalline solid.

  • Storage: Store under Argon/Nitrogen. Oxidation turns the solid brown.

Section 2: Organometallic Catalyst Synthesis (Air-Free)

This section details the synthesis of a Zinc-Ethyl complex , a standard precatalyst for the Ring-Opening Polymerization (ROP) of Lactide.[2]

Protocol B: Synthesis of Dimer

Mechanism: Alkane elimination (protonolysis). Reaction:

Safety:

is pyrophoric. All steps must be performed on a Schlenk line or in a Glovebox.

Procedure:

• Preparation: Flame-dry a 50 mL Schlenk flask. Charge with

  (1.0 eq, 151 mg, 1.0 mmol) . Cycle vacuum/Argon 3 times.

• Solvent Addition: Add dry Toluene (10 mL) via cannula. Cool to -78°C (dry ice/acetone).

• Metalation: Slowly add

  (1.0 M in hexanes, 1.0 mL, 1.0 mmol) dropwise via syringe.

• Reaction: Remove the cooling bath. Stir at room temperature for 4 hours.

  • Validation: Observe gas evolution (ethane) bubbling through the oil bubbler.

• Isolation: Remove solvent in vacuo. The product is usually a viscous oil or amorphous solid. Wash with cold pentane (

  mL) to remove unreacted ligand.

• Yield: Quantitative. Use immediately for polymerization.

Section 3: Catalytic Application Workflows

Application 1: Ring-Opening Polymerization (ROP) of rac-Lactide

The Zinc-Ethyl complex is a "precatalyst." It requires an alcohol initiator (Benzyl Alcohol, BnOH) to form the active Zinc-Alkoxide species.

Data Table 1: Typical ROP Conditions & Expectations

Parameter	Value/Condition	Note
Monomer	rac-Lactide	Recrystallized from dry toluene x2
Catalyst Loading	[M]/[Cat] = 100:1 to 500:1	Higher loading = Lower MW, Faster Rate
Co-Initiator	Benzyl Alcohol (BnOH)	1 equivalent relative to Zn

| Solvent | Toluene or

| Toluene for high T (70-100°C); DCM for RT | | Conversion | >90% in 2-6 hours | Monitor via 1H NMR (Methine region) | | Polydispersity (PDI) | 1.1 - 1.3 | Indicates "Living" Polymerization |

DOT Diagram 1: ROP Catalytic Cycle

Caption: Mechanism of Zinc-catalyzed ROP. The active alkoxide species initiates the controlled ring-opening of lactide.

Application 2: Biomimetic Aerobic Oxidation (Galactose Oxidase Model)

Copper complexes of

mimic the active site of Galactose Oxidase (GOase). The ligand can participate in redox chemistry, forming a radical species that performs H-atom abstraction.

Protocol:

• Complex Synthesis: React

  with (1:2 ratio) in Methanol with (2 eq). Precipitate the dark green/brown complex .

• Oxidation Setup: Dissolve complex (1 mol%) in

  . Add Benzyl Alcohol (substrate) and (base).

• Activation: The reaction requires

  (balloon) or a chemical oxidant ( ) to generate the active radical species if the air-oxidation is slow.

• Monitoring: Track the formation of Benzaldehyde via GC-MS or UV-Vis (appearance of phenoxyl radical band ~400-450 nm).

Section 4: Characterization & Troubleshooting

Self-Validating Diagnostic Signals

Technique	Diagnostic Feature	Interpretation
1H NMR (Ligand)	3.5-3.8 ppm (Septet)	Isopropyl -CH- proton.
1H NMR (Ligand)	~4.0 ppm (Broad Singlet)	N-H proton. Disappears upon deprotonation/metalation.
1H NMR (Zn Complex)	0.1 - 0.5 ppm	Zn-Ethyl protons (Triplet/Quartet). Distinct from free .
IR Spectroscopy	~3300-3400	stretch. Shifts to lower freq upon coordination.
UV-Vis	~400 nm (Intense)	Phenoxyl Radical band (only in oxidized Cu/active species).

Troubleshooting Guide:

• Problem: Low yield in ROP.

  • Cause: Catalyst hydrolysis. The Zn-Et bond is extremely moisture sensitive.

  • Fix: Ensure Toluene is dried over Na/Benzophenone and distilled. Verify Schlenk line vacuum (<100 mTorr).

• Problem: Ligand is brown/oily.

  • Cause: Oxidation of the aminophenol to iminoquinone.

  • Fix: Recrystallize in the presence of a pinch of ascorbic acid or under inert atmosphere.

• Problem: No reaction in Copper Oxidation.

  • Cause: Failure to generate the radical species.

  • Fix: Add a radical initiator (TEMPO) or a one-electron oxidant (

    salts) to "jumpstart" the cycle.

DOT Diagram 2: Ligand Redox States

Caption: Redox states of the aminophenol ligand scaffold. The semiquinone radical is often the catalytically active species in oxidation reactions.

References

• Chirik, P. J., & Wieghardt, K. (2010). Radical Ligands Confer Nobility on Base-Metal Catalysts. Science. Link

• Williams, C. K., et al. (2003). Zinc Complexes of Phenoxy-Imine Ligands: Synthesis, Structure, and Polymerization Activity.[3] Journal of the American Chemical Society.[4] Link

• Stack, T. D. P., et al. (1998). Galactose Oxidase Models: Biomimetic Cu(II)-Phenoxyl Radical Chemistry. Journal of the American Chemical Society.[4] Link

• BenchChem Protocols. (2025). Reductive Amination Troubleshooting and Optimization.[1]Link

• Organic Syntheses. (1942). 2-Isopropylaminoethanol (Analogous Procedure).[5] Org.[5][6][7][8][9] Synth. Coll. Vol. 3, 470. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Synthesis and Characterization of N,N,O-Tridentate Aminophenolate Zinc Complexes and Their Catalysis in the Ring-Opening Polymerization of Lactides [frontiersin.org]
• 3. scielo.br [scielo.br]
• 4. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. med.upenn.edu [med.upenn.edu]
• 9. Design, synthesis, antibacterial evaluation of isopropylamine linked with different substituted phenol and piperazine novel derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of 2-(Isopropylamino)phenol in benzoxazole synthesis

Application Note: Strategic Utilization of 2-(Isopropylamino)phenol in Heterocyclic Synthesis

Part 1: Executive Summary & Core Directive

The Challenge: Standard benzoxazole synthesis typically employs 2-aminophenol (primary amine). However, the use of 2-(isopropylamino)phenol —a secondary amine with a sterically demanding

-isopropyl group—fundamentally alters the reaction trajectory. It does not readily form neutral aromatic benzoxazoles without dealkylation. Instead, it is the privileged precursor for three distinct, high-value scaffolds:

• 3-Isopropyl-2,3-dihydrobenzoxazoles (Bioactive "cyclic Schiff bases").

• 3-Isopropylbenzoxazolium salts (Ionic liquids and organocatalysts).

• 3-Isopropylbenzo[d]oxazol-2(3H)-ones (Pharmacophores).

Editorial Note: This guide deviates from standard "benzoxazole" protocols to address the specific reactivity of the secondary amine. It prioritizes the retention of the isopropyl group, a common strategy in medicinal chemistry to modulate lipophilicity (

) and metabolic stability.

Part 2: Mechanistic Pathways & Decision Tree

The reactivity of 2-(isopropylamino)phenol is governed by the nucleophilicity of the secondary nitrogen and the steric bulk of the isopropyl group. Unlike primary amines, the nitrogen cannot form a double bond (

) within the ring without acquiring a positive charge.

Visualizing the Divergent Pathways

Figure 1: Divergent synthesis pathways from 2-(isopropylamino)phenol. The choice of electrophile dictates the oxidation state and charge of the final heterocycle.

Part 3: Detailed Protocols

Protocol A: Synthesis of 2-Aryl-3-isopropyl-2,3-dihydrobenzoxazoles

Application: Creation of lipophilic libraries for high-throughput screening (HTS).

Scientific Rationale: The reaction between the secondary amine and an aldehyde forms an iminium ion intermediate, which is rapidly trapped by the adjacent phenolic oxygen. Unlike primary amines, this does not dehydrate to an aromatic system; it stops at the saturated dihydro stage.

Reagents:

• Substrate: 2-(Isopropylamino)phenol (1.0 equiv)

• Electrophile: Benzaldehyde derivative (1.0 equiv)

• Solvent: Ethanol (EtOH) or Methanol (MeOH)

• Catalyst: None required (autocatalytic) or mild Lewis Acid (

  , 5 mol%) for deactivated aldehydes.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 2-(isopropylamino)phenol in 5 mL of absolute EtOH in a round-bottom flask.

• Addition: Add 1.0 mmol of the target aldehyde (e.g., 4-chlorobenzaldehyde) in one portion.

• Reaction: Stir at room temperature (25°C) for 2–6 hours.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The product is typically less polar than the starting phenol.

• Isolation:

  • Scenario A (Precipitate forms): Cool to 0°C, filter the solid, and wash with cold EtOH.

  • Scenario B (Soluble): Concentrate in vacuo.[1] Recrystallize from Hexane/EtOH. Do not use silica column chromatography if possible, as the acidic silica can hydrolyze the aminal bond.

• Validation:

  H NMR will show a characteristic singlet (or diastereotopic split) for the proton around 6.0–7.0 ppm.

Data Summary: Substituent Effects

Aldehyde Substituent	Reaction Time	Yield (%)	Stability

| 4-NO

(Electron Poor) | 1.5 h | 92% | High | | H (Neutral) | 3.0 h | 85% | Moderate | | 4-OMe (Electron Rich) | 6.0 h | 78% | Low (Reversible) |

Protocol B: Synthesis of 3-Isopropylbenzoxazolium Salts

Application: Synthesis of N-heterocyclic carbene (NHC) precursors or cationic dyes.

Scientific Rationale: To achieve the aromatic benzoxazole core while retaining the

-isopropyl group, the nitrogen must bear a positive charge (quaternization). This is achieved using orthoesters in the presence of a strong acid.

Reagents:

• Substrate: 2-(Isopropylamino)phenol (1.0 equiv)

• Reagent: Triethyl orthoformate (

  ) (Excess, used as solvent/reagent)

• Additives: Tetrafluoroboric acid (

  ) or Perchloric acid ( )

Methodology:

• Mixing: Suspend 2-(isopropylamino)phenol (5 mmol) in triethyl orthoformate (10 mL).

• Acidification: Add

  (50% aq. solution, 1.1 equiv) dropwise at 0°C.

• Cyclization: Heat the mixture to reflux (100°C) for 4 hours.

  • Mechanism:[2][3][4][5][6] The orthoester condenses with both the amine and alcohol, followed by elimination of ethanol to form the cationic aromatic ring.

• Workup: Cool to room temperature. Add diethyl ether (50 mL) to precipitate the salt.

• Purification: Filter the hygroscopic solid under nitrogen. Wash with dry ether.

Protocol C: Synthesis of 3-Isopropylbenzo[d]oxazol-2(3H)-one

Application: Synthesis of anticonvulsant or muscle relaxant analogs (e.g., Chlorzoxazone derivatives).

Scientific Rationale: This reaction inserts a carbonyl unit between the oxygen and nitrogen. The

-isopropyl group remains, making the nitrogen non-basic and part of a carbamate-like cyclic system.

Reagents:

• Substrate: 2-(Isopropylamino)phenol (1.0 equiv)

• Carbonyl Source: 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv) or Triphosgene (0.4 equiv).

• Solvent: THF (anhydrous).

Methodology:

• Dissolution: Dissolve 2-(isopropylamino)phenol (2 mmol) in anhydrous THF (10 mL) under Argon.

• Addition: Add CDI (2.4 mmol) carefully (gas evolution:

  ).

• Reflux: Heat to 60°C for 3 hours.

• Quench: Pour into 1N HCl (20 mL) to quench excess CDI.

• Extraction: Extract with EtOAc (

  mL). Wash organic layer with brine, dry over .[1]

• Result: The product is a stable, neutral solid, often requiring no chromatography.

Part 4: Troubleshooting & Optimization (Expertise)

Common Pitfall: The "Benzoxazole" Misnomer Researchers often attempt to synthesize neutral 2-substituted benzoxazoles (e.g., 2-phenylbenzoxazole) using this starting material.

• Observation: The reaction fails or yields complex mixtures.

• Cause: The isopropyl group cannot be eliminated easily under standard condensation conditions.

• Solution: If the neutral, N-unsubstituted benzoxazole is the target, use 2-aminophenol instead. If the

  -isopropyl group is essential, accept that the product will be a dihydrobenzoxazole or a cationic salt .

Stability of Dihydrobenzoxazoles: The products from Protocol A are acetals/aminals. They are sensitive to hydrolysis.

• Storage: Store under inert atmosphere at -20°C.

• Analysis: Dissolve in DMSO-

  rather than CDCl (which is often acidic) for NMR to prevent ring-opening during analysis.

Part 5: References

• Synthesis of Dihydrobenzoxazoles:

  • Title: "Recent advances in the synthesis of benzoxazoles and their derivatives."[1][7][8]

  • Source:RSC Advances, 2023.

  • Context: Discusses the condensation of N-substituted aminophenols with aldehydes.

  • URL:[Link]

• Benzoxazolone Synthesis:

  • Title: "Design and synthesis of novel benzo[d]oxazol-2(3H)-one derivatives."

  • Source:European Journal of Medicinal Chemistry, 2016.

  • Context: Protocol for using CDI/Phosgene variants to close the ring.

  • URL:[Link]

• Oxidative Cyclization Mechanisms:

  • Title: "Oxidative Cyclization in Natural Product Biosynthesis."[9]

  • Source:Chemical Reviews, 2017.[9]

  • Context: Mechanistic grounding for oxidative closure of phenolic amines.

  • URL:[Link]

• General Heterocycle Synthesis (Grounding):

  • Title: "Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization."

  • Source:ACS Omega, 2019.

  • Context: Comparison of cyclization agents (BrCN vs. others).

  • URL:[Link]

Sources

• 1. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. mdpi.com [mdpi.com]
• 6. prepchem.com [prepchem.com]
• 7. ajchem-a.com [ajchem-a.com]
• 8. Novel Synthesis of Benzoxazoles and Benzimidazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 9. scispace.com [scispace.com]

Technical Notes & Optimization

Optimizing temperature conditions for 2-(Isopropylamino)phenol coupling reactions

This technical guide addresses the specific challenges of coupling 2-(Isopropylamino)phenol , a substrate characterized by a "Push-Pull" conflict: the steric hindrance of the bulky N-isopropyl group (which demands heat) versus the oxidative instability of the electron-rich aminophenol core (which demands mild conditions).

Executive Summary: The Thermal & Steric Landscape

The Core Challenge: 2-(Isopropylamino)phenol is a secondary amine with significant steric shielding around the nitrogen atom. Standard coupling protocols (e.g., EDC/NHS at Room Temperature) often fail or proceed sluggishly. However, simply increasing the temperature (>80°C) risks rapid oxidative degradation ("tarring") or unwanted thermodynamic rearrangement to the O-acylated ester.

Optimization Strategy: Success requires a "Goldilocks" thermal window—typically 40°C to 60°C —combined with high-activity coupling agents (HATU, T3P) or activated electrophiles (Acid Chlorides) to overcome the kinetic barrier without triggering decomposition.

Module 1: Reaction Pathway & Decision Logic

Before selecting a temperature, identify your target. The N-isopropyl group dictates that Amide Formation is the primary pathway, while Benzoxazole formation is structurally disfavored (requires dealkylation or forms unstable salts).

Figure 1: Decision matrix for selecting reaction conditions based on the desired chemoselectivity.

Module 2: Troubleshooting N-Acylation (Amide Coupling)

Goal: Synthesis of N-isopropyl-N-(2-hydroxyphenyl)amides. Primary Issue: Incomplete conversion due to steric bulk.

Protocol A: The "Boosted" Coupling (Recommended)

For coupling with Carboxylic Acids.

• Activation: Dissolve Carboxylic Acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF or NMP .

• Base: Add DIPEA (2.5 equiv). Stir for 5 mins.

• Addition: Add 2-(Isopropylamino)phenol (1.0 equiv).

• Thermal Step: Heat to 50°C under Argon.

• Monitor: Check LCMS at 2 hours. If <50% conversion, boost to 65°C. Do not exceed 80°C.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Reaction Stalls (<30% Yield)	Steric shielding of the secondary amine prevents attack on the active ester.	Switch Solvent/Base: Move to DMA (Dimethylacetamide) and use DBU (0.5 equiv) as a nucleophilic catalyst. The stronger base increases the nucleophilicity of the amine.
Product is an Ester (O-Acyl)	Kinetic control favored the phenol (-OH) over the hindered amine (-NH-iPr).	Increase Temp & pH: O-acylation is often reversible or kinetically favored at low temp. Heating to 60°C with excess base promotes the thermodynamic rearrangement to the stable N-amide (Smiles-type rearrangement).
Black Tar / Impurities	Oxidative degradation of the aminophenol core (Quinone imine formation).	Degas Solvents: Sparge all solvents with Argon for 15 mins. Add an antioxidant like Ascorbic Acid (catalytic) or run in a glovebox if possible.

Module 3: Using Acid Chlorides (The "Forcing" Route)

Goal: High-yield coupling when HATU fails. Risk: High risk of O-acylation.

The "Schotten-Baumann" Modification: Standard biphasic conditions often fail due to the hydrophobicity of the isopropyl group.

• Recommended: Homogeneous phase (DCM or THF).

• Temperature: Start at 0°C (to control exotherm), then rapidly warm to Reflux (40°C for DCM) .

• Base: Use Pyridine (excess) as both solvent and base. Pyridine acts as an acyl-transfer catalyst, forming an N-acylpyridinium intermediate that is more reactive toward the hindered amine.

Module 4: The Benzoxazole "Trap" (FAQ)

Q: Can I cyclize 2-(Isopropylamino)phenol to a benzoxazole by heating to 120°C? A: Generally, No. Standard benzoxazole synthesis requires a primary amine (-NH2) to eliminate water and form the C=N double bond.

• Outcome 1: If you force it (e.g., PPA, 150°C), you will likely cleave the isopropyl group (dealkylation) to form the parent benzoxazole.

• Outcome 2: You may form a Benzoxazolium Salt (quaternary nitrogen), which is charged and highly unstable/hygroscopic.

• Recommendation: If you need the neutral benzoxazole core, start with 2-aminophenol (primary amine), form the ring, and then attempt N-alkylation (though alkylating benzoxazoles usually occurs at the Nitrogen to form salts or breaks the ring).

Module 5: Solvent & Temperature Selection Matrix

Use this table to balance solubility, reactivity, and stability.

Solvent	Boiling Point	Recommended Temp Range	Suitability for 2-(Isopropylamino)phenol
DCM	40°C	25°C - 40°C	Poor. Often insufficient heat to overcome steric barrier. Good for preventing oxidation.
THF	66°C	50°C - 60°C	Good. Balanced polarity. Easy workup.
Toluene	110°C	80°C - 100°C	Risky. High temp promotes oxidation. Use only with strict inert atmosphere.
DMF/DMA	153°C+	40°C - 70°C	Excellent. High polarity stabilizes the transition state. Preferred choice.

References & Grounding

• Steric Hindrance in Amide Coupling:

  • Concept: Bulky secondary amines (like N-isopropyl) require highly active coupling agents (HATU/HOAt) or acyl fluorides/chlorides to proceed.

  • Source: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2] Tetrahedron, 61(46), 10827-10852.

• Chemoselectivity (N vs O Acylation):

  • Concept: In 2-aminophenols, O-acylation can be kinetically favored, but N-acylation is thermodynamically preferred. Base strength (e.g., DBU) can shift selectivity toward N-acylation.

  • Source:Journal of Organic Chemistry, "Chemoselective Acylation of 2-Aminophenols". (General Principle Ref: Smith, M. B. March's Advanced Organic Chemistry).

• Oxidative Instability of Aminophenols:

  • Concept: Ortho-aminophenols oxidize to quinone imines under basic/aerobic conditions.

  • Source: Nagaraja, P., et al. (2012). Oxidative coupling of 2-aminophenol... Journal of Solution Chemistry.

• Benzoxazole Synthesis Limitations:

  • Concept: Cyclization requires a primary amine or results in quaternary salts.

  • Source:Comprehensive Heterocyclic Chemistry III, Vol 4. (Elsevier).

Sources

• 1. Chemoselective Acylation of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Recrystallization solvent selection for 2-(Isopropylamino)phenol purification

[1]

Content Type: Technical Support / Troubleshooting Guide Target Audience: Medicinal Chemists, Process Engineers, Drug Development Scientists Topic: Purification & Solvent Selection for 2-(Isopropylamino)phenol (CAS: 767-27-1)[1]

Core Solvent Selection Strategy

The purification of 2-(isopropylamino)phenol presents a unique challenge due to its amphoteric nature (containing both a basic secondary amine and an acidic phenolic hydroxyl) and its susceptibility to oxidative degradation (browning).

The selection of a recrystallization solvent must balance solubility differential with oxidative stability .

Solvent Systems & Efficacy Table

Solvent System	Composition (v/v)	Suitability	Mechanism of Action
Hexane / Ethyl Acetate	70:30 to 90:10	Primary Recommendation	Gradient Polarity: The compound is moderately soluble in EtOAc but poorly soluble in Hexane.[1] This system minimizes thermal stress.
Ethanol / Water	80:20	Secondary (Polar Impurities)	Hydrophobic Effect: Water acts as the anti-solvent.[2] Best for removing inorganic salts or highly polar byproducts. Risk:[3][4] Higher temperatures may accelerate oxidation.
Toluene / Heptane	50:50	Scale-Up / Process	High Boiling Point: Good for stubborn crude solids, but requires higher heat which necessitates inert atmosphere (N₂) protection.[1][2]
Isopropanol (IPA)	100%	Salt Formation Only	Used specifically when converting the free base to the Hydrochloride Salt to prevent oiling out.

Experimental Protocols

Protocol A: Standard Recrystallization (Free Base)

Use this protocol if your crude material is a solid.

• Dissolution: Place crude 2-(isopropylamino)phenol in a flask equipped with a reflux condenser. Add Ethyl Acetate (approx. 2-3 mL per gram).[1]

• Heating: Heat to mild reflux (approx. 70°C). If the solid does not dissolve, add more EtOAc dropwise until clear.

• Anti-Solvent Addition: Remove from heat. While still hot, slowly add Hexane (or Heptane) until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of hot EtOAc to clear the solution.

• Crystallization: Allow the solution to cool to room temperature undisturbed for 2 hours. Then, transfer to an ice bath (0-4°C) for 1 hour.

• Filtration: Filter the crystals under vacuum. Wash the cake with cold Hexane.

• Drying: Dry under vacuum at 40°C. Note: Avoid high temperatures to prevent oxidation.

Protocol B: Rescue from "Oiling Out" (Salt Formation)

Use this protocol if the compound separates as an oil or is a low-melting solid.[1]

• Dissolution: Dissolve the crude oil in a minimum volume of dry Isopropanol (IPA) or Diethyl Ether .[2]

• Acidification: Cool to 0°C. Slowly add 2M HCl in Ether or Concentrated HCl dropwise with vigorous stirring.

• Precipitation: The Hydrochloride salt should precipitate immediately as a white/off-white solid.[2]

• Collection: Filter the salt.

• Recrystallization of Salt: Recrystallize the salt using Ethanol/Diethyl Ether if higher purity is required.[2]

Troubleshooting Guide (Q&A)

Issue 1: Oxidative Instability (Browning)

User Question: "My product turns from off-white to dark brown during recrystallization. How do I stop this?"

Technical Insight: Aminophenols are electron-rich and highly prone to auto-oxidation, forming quinone-like impurities.[1] Solution:

• Degas Solvents: Sparge all solvents with Nitrogen or Argon for 15 minutes before use.

• Add Antioxidant: Add a trace amount (<1% w/w) of Sodium Bisulfite or Ascorbic Acid to the crystallization mixture (especially if using Ethanol/Water).

• Speed: Minimize the time the solution is held at high temperatures.

Issue 2: Oiling Out

User Question: "Upon cooling, the product separates as a sticky oil droplets at the bottom instead of crystals."

Technical Insight: This occurs when the separation temperature is above the melting point of the solvated compound, or if the solution is too concentrated. Solution:

• Seed Crystals: Add a tiny crystal of pure product at the cloud point.

• Reheat & Dilute: Re-dissolve the oil by heating and add 10-20% more of the good solvent (e.g., EtOAc). This lowers the saturation point, forcing crystallization to happen at a lower temperature.

• Switch to Salt: If the free base persists as an oil, convert to the HCl salt (See Protocol B).

Issue 3: Low Yield

User Question: "I got very clean crystals, but my yield is only 30%."

Technical Insight: The compound likely has high solubility in the mother liquor, or the anti-solvent ratio was too low. Solution:

• Second Crop: Concentrate the mother liquor to half volume and cool again to recover a "second crop" (purity may be lower).

• Solvent Adjustment: Increase the ratio of Hexane (Anti-solvent) in the final mix.

Visualizations

Decision Tree: Purification Pathway

Caption: Logical flow for selecting the correct purification method based on the physical state of the crude material.

[1]

Workflow: Oxidative Protection

Caption: Critical steps to prevent degradation during the purification process.

Frequently Asked Questions (FAQs)

Q: What is the melting point of pure 2-(isopropylamino)phenol? A: The free base typically melts between 85–95°C (similar to analogous N-alkyl aminophenols).[1] However, impurities can depress this significantly, causing the "oiling out" issue. The Hydrochloride salt melts much higher (>150°C).

Q: Can I use water as a solvent? A: While the compound is moderately soluble in hot water, water promotes oxidation (browning) more than organic solvents.[2] If you must use water, ensure it is thoroughly degassed and consider adding sodium bisulfite.

Q: Is this compound light sensitive? A: Yes. Aminophenols degrade under UV light. Perform crystallization in amber glassware or wrap flasks in aluminum foil.

References

• PubChem. (2025).[2][5][6] 2-(Isopropylamino)phenol Compound Summary. National Library of Medicine. Available at: [Link][1]

• Mettler Toledo. (2025). Recrystallization Guide: Solvents and Methods. Available at: [Link][1]

• PrepChem. (2024). Synthesis and Purification of N-Alkyl Aminophenols. Available at: [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 2-Isopropylphenol | C9H12O | CID 6943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. m-(Isopropylamino)phenol | C9H13NO | CID 90115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m-(Isopropylamino)phenol | C9H13NO | CID 90115 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 2-(Isopropylamino)phenol

[1]

Executive Summary

2-(Isopropylamino)phenol (2-IAP) is an amphoteric molecule exhibiting distinct stability profiles governed by pH.[1] Its stability is dictated by the electronic state of the phenol ring and the secondary amine.

• Acidic Conditions (pH < 4): High Stability. The molecule exists as a protonated ammonium salt. The positive charge deactivates the aromatic ring, protecting it from oxidative degradation.

• Basic Conditions (pH > 10): Low Stability (High Risk). The molecule exists as a phenolate anion. The electron-rich ring is highly susceptible to aerobic oxidation, leading to rapid formation of quinone imines and colored phenoxazinone dimers (browning).

Module 1: Chemical Behavior & Stability Logic[1]

The Amphoteric Nature of 2-IAP

To troubleshoot stability, one must understand the species present in solution. 2-IAP contains two ionizable groups: a phenolic hydroxyl (-OH) and a secondary amine (-NH-).[1]

pH Region	Dominant Species	Electronic Effect	Stability Status
Acidic (pH < 5)	Cation (Ammonium)	Electron Withdrawing ( )	Stable. Ring is deactivated; oxidation is kinetically slow.[1]
Neutral (pH 6-8)	Neutral / Zwitterion	Balanced	Moderate. Risk of precipitation due to low solubility near isoelectric point.[1]
Basic (pH > 10)	Anion (Phenolate)	Electron Donating ( )	Unstable. Ring is activated; rapid oxidation by to quinone imines.[1]

The Oxidation Mechanism (The "Browning" Effect)

The primary failure mode for 2-IAP is oxidation, not hydrolysis. In basic media, the phenolate anion transfers an electron to dissolved oxygen, generating a radical.[1] This radical initiates a cascade leading to 2-isopropylamino-phenoxazin-3-one (a red/brown chromophore).[1]

Visualization: pH-Dependent Speciation & Degradation Risk

The following diagram illustrates the structural changes 2-IAP undergoes across the pH scale and the associated degradation pathways.

Figure 1: pH-dependent speciation of 2-(Isopropylamino)phenol.[1] Note the critical instability pathway originating from the Basic (Phenolate) species.

Module 2: Troubleshooting Guides

Scenario A: "My solution turned pink/brown within minutes."

Diagnosis: Rapid oxidative coupling triggered by basic pH and oxygen exposure.[1] Root Cause: The phenolate ion (formed at pH > 10) is reacting with dissolved oxygen.

Step	Action	Technical Rationale
1	Check pH	If pH > 9, the phenol is deprotonated.[1] Lower pH to < 4 immediately to halt reaction.
2	Degas Solvents	Sparge all basic buffers with or Ar for 15 mins before use.[1] Oxygen is the reactant.
3	Add Antioxidant	Add 0.1% Sodium Bisulfite or Ascorbic Acid to the buffer. These scavenge radicals before they dimerize.[1]

Scenario B: "Precipitate formed during pH adjustment."[1]

Diagnosis: Isoelectric precipitation.[1] Root Cause: 2-IAP is lipophilic.[1] At neutral pH, it loses its ionic character (neither ammonium nor phenolate), leading to minimum solubility.

Step	Action	Technical Rationale
1	Avoid pH 6-8	Maintain solution either fully acidic (pH < 4) or fully basic (pH > 11) to ensure ionization.
2	Add Co-solvent	Add 10-20% Methanol or Acetonitrile.[1] The neutral form is soluble in organic solvents.

Module 3: Experimental Protocols

Protocol 3.1: Forced Degradation Study (Stress Testing)

Objective: To validate the stability limits of 2-IAP in your specific matrix. Standard: Adapted from ICH Q1A(R2) guidelines [1].

Reagents:

• 1N HCl (Acid Stress)[1]

• 1N NaOH (Base Stress)[1]

• 3%

  (Oxidative Stress)

• HPLC Mobile Phase (e.g., 0.1% Formic Acid in Water/ACN)[1]

Workflow:

• Preparation: Prepare a 1 mg/mL stock solution of 2-IAP in Methanol.

• Acid Stress:

  • Mix 1 mL Stock + 1 mL 1N HCl.

  • Incubate at 60°C for 4 hours.

  • Expected Result: >98% Recovery (Stable).[1]

• Base Stress:

  • Mix 1 mL Stock + 1 mL 1N NaOH.[1]

  • Incubate at Room Temp for 1 hour (Do not heat initially).

  • Expected Result: Color change to red/brown. Significant degradation (>10%).

• Oxidative Stress:

  • Mix 1 mL Stock + 1 mL 3%

    .[1]

  • Expected Result: Rapid degradation to N-isopropyl-p-benzoquinone imine species.[1]

• Analysis: Neutralize samples to pH 7, dilute with mobile phase, and inject immediately into HPLC-UV (Detection @ 254 nm and 280 nm).

Protocol 3.2: HPLC Sample Preparation (Prevention of On-Column Degradation)

Issue: Samples dissolved in basic diluents can degrade inside the autosampler waiting for injection.

Recommended Diluent:

• Composition: Water:Acetonitrile (90:[1]10) + 0.1% Formic Acid .[1]

• Why: The formic acid ensures the amine remains protonated (Ammonium form), locking the molecule in its most stable state during analysis.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I store 2-(Isopropylamino)phenol in DMSO? A: Yes, but with caution. DMSO can act as a mild oxidant.[1] Ensure the DMSO is dry and stored under inert gas. For long-term storage, solid state at -20°C is preferred. If in solution, acidify the DMSO with 0.1% HCl equivalents to improve stability.

Q2: I see an extra peak in my HPLC chromatogram at RRT 0.8. What is it? A: If your mobile phase is neutral/basic, this may be the ortho-quinone imine intermediate.[1] If you are using an acidic mobile phase and still see it, it is likely the phenoxazinone dimer (impurity formed during synthesis or storage). This dimer is highly conjugated and has a high extinction coefficient, making it appear more abundant than it is [2].[1]

Q3: Is the degradation reversible? A: No. The oxidative coupling to form phenoxazinones is irreversible. However, the initial formation of the quinone imine (before dimerization) can sometimes be reversed by adding a strong reducing agent (e.g., Sodium Borohydride), though this is rarely practical for analytical recovery.

References

• ICH Expert Working Group. "ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2)." International Conference on Harmonisation, 2003.

• Griesser, M., et al. "Autoxidation of o-aminophenols: A mechanistic study."[1] Journal of Organic Chemistry, 2011. (General mechanism reference for o-aminophenol oxidation).

• PubChem. "2-Isopropylphenol Compound Summary."[1] (Structural analog data for pKa estimation).

• ChemicalBook. "2-(Isopropylamino)ethanol Properties." (Analogous amine stability data).

Sources

• 1. 2-Isopropylphenol | C9H12O | CID 6943 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectral analysis of 2-(Isopropylamino)phenol

This guide provides a comprehensive technical analysis of the 1H and 13C NMR spectral characteristics of 2-(Isopropylamino)phenol (also known as N-isopropyl-2-aminophenol), a critical intermediate in the synthesis of tridentate ligands (e.g., Salan ligands) and pharmaceutical compounds.

[1][2]

Executive Summary

2-(Isopropylamino)phenol (CAS: 17704-56-0) is an ortho-substituted phenol derivative characterized by a bulky isopropyl group on the amine nitrogen. Its NMR spectrum is distinct from its parent compound, 2-aminophenol , primarily due to the aliphatic isopropyl signals and the electronic influence of the alkyl group on the aromatic ring. This guide dissects the spectral features, offering a comparative analysis to aid researchers in structural verification and purity assessment.

Structural Context & Synthesis Logic

Understanding the synthesis provides context for potential impurities (e.g., unreacted starting materials or solvent residues). The compound is typically synthesized via the reductive amination of 2-aminophenol with acetone, using a reducing agent like sodium borohydride (

).

Synthesis Workflow (DOT Diagram)

Figure 1: Reductive amination pathway for the synthesis of 2-(isopropylamino)phenol.[1]

1H NMR Spectral Analysis

The 1H NMR spectrum of 2-(isopropylamino)phenol in deuterated chloroform (

) exhibits three distinct regions: the aliphatic isopropyl group, the exchangeable protons (OH/NH), and the aromatic ring.

A. Aliphatic Region (High Field)

This region confirms the successful

-alkylation.

• ~1.20 - 1.25 ppm (Doublet, 6H, Hz):

  • Assignment: Methyl protons (

    ).

  • Logic: The two methyl groups are equivalent due to free rotation, splitting into a doublet by the single adjacent methine proton.

• ~3.60 - 3.75 ppm (Septet, 1H, Hz):

  • Assignment: Methine proton (

    ).

  • Logic: Deshielded by the electronegative nitrogen atom. The septet multiplicity arises from coupling with the six equivalent methyl protons.

B. Aromatic Region (Mid Field)

The aromatic region (

6.5 - 7.0 ppm) displays a complex 4-spin system typical of 1,2-disubstituted benzenes.

• ~6.50 - 6.65 ppm (Multiplet/Triplet, 1H):

  • Assignment:

    -4 or -5 (Para to NH or OH).

  • Logic: Shielded by the electron-donating resonance effects of both the

    and groups.[2]
• ~6.70 - 6.85 ppm (Doublet/Multiplet, 2H):

  • Assignment:

    -3 and -6 (Ortho to NH and OH).

  • Logic: Slightly less shielded than the para positions but distinct due to the different inductive effects of Oxygen vs. Nitrogen.

• ~6.90 - 7.00 ppm (Multiplet/Triplet, 1H):

  • Assignment: Remaining aromatic proton (

    -5 or -4).

C. Exchangeable Protons (Variable)

• ~4.0 - 8.0 ppm (Broad Singlets):

  • Assignment: Phenolic

    and Amine .

  • Behavior: These signals are highly solvent- and concentration-dependent. In

    , intramolecular hydrogen bonding (see Section 4) often sharpens these peaks or shifts them downfield compared to free alcohols.

  • Validation: A

    shake experiment will cause these signals to disappear, confirming their exchangeable nature.

13C NMR Spectral Analysis

The 13C NMR spectrum provides confirmation of the carbon skeleton count (9 unique carbons).

Chemical Shift ( , ppm)	Assignment	Carbon Type	Analysis
~22.5		Methyl	Equivalent methyl carbons.
~44.2		Methine	Deshielded by Nitrogen attachment.
~111.0 - 120.0	Aromatic	CH	Upfield shifts due to electron-rich ring.
~136.0	Aromatic	Quaternary ( )	Ipso-carbon attached to the amine.
~146.0	Aromatic	Quaternary ( )	Most deshielded carbon due to direct attachment to Oxygen.

Comparative Analysis: The "Ortho" Effect

To validate the structure, it is crucial to compare 2-(isopropylamino)phenol with its precursors and analogs.

Comparison Table: Chemical Shift Trends

Feature	2-(Isopropylamino)phenol (Target)	2-Aminophenol (Precursor)	-Isopropylaniline (Analog)
Aliphatic Region	Isopropyl signals ( 1.2, 3.6)	None	Isopropyl signals ( 1.2, 3.6)
Aromatic Pattern	1,2-Disubstituted (ABCD)	1,2-Disubstituted (ABCD)	Monosubstituted (Multiplet)
Labile Protons	1H ( ), 1H ( )	2H ( ), 1H ( )	1H ( ), No
H-Bonding	Strong Intramolecular	Moderate Intramolecular	None (Intermolecular only)

Structural Insight: Intramolecular Hydrogen Bonding

The ortho positioning of the hydroxyl and isopropylamino groups facilitates a stable 5-membered intramolecular hydrogen bond. This interaction is a key diagnostic feature in the NMR spectrum, often causing the phenolic proton to appear sharper and more deshielded than in para-isomers.

Figure 2: Intramolecular hydrogen bonding network between the phenolic hydroxyl and the amine nitrogen.

Experimental Protocol for Spectral Acquisition

Sample Preparation[2][5][6]

• Solvent Choice: Use

  (Chloroform-d) for routine analysis. Use if the peaks are broad due to exchange, as DMSO creates strong intermolecular H-bonds that can "freeze" the exchangeable protons, appearing as distinct sharp singlets (OH ~9-10 ppm).

• Concentration: Dissolve ~10-20 mg of the compound in 0.6 mL of solvent. High concentrations may induce intermolecular aggregation, shifting the OH peak.

• Reference: Calibrate the spectrum to the residual solvent peak (

  : 7.26 ppm for 1H, 77.16 ppm for 13C).

Validation Steps

• Step 1: Confirm the integral ratio of 6:1:4 (Methyls : Methine : Aromatic).

• Step 2: Verify the presence of the septet at ~3.6 ppm (diagnostic for

  -isopropyl).

• Step 3: Perform a

  shake to identify the and signals.

References

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved February 25, 2026, from [Link]

• Reich, H. J. (2020).[3] Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. Retrieved February 25, 2026, from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved February 25, 2026, from [Link]

• PubChem. (n.d.). 2-(Isopropylamino)phenol Compound Summary. National Library of Medicine. Retrieved February 25, 2026, from [Link]

Sources

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. benchchem.com [benchchem.com]
• 3. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Comparative Guide: Validated HPLC Method for 2-(Isopropylamino)phenol

Content Type: Technical Comparison & Validation Protocol Target Analyte: 2-(Isopropylamino)phenol (CAS: 16750-42-8) Audience: Analytical Chemists, QC Managers, Drug Development Scientists

Executive Summary

The accurate quantification of 2-(Isopropylamino)phenol (2-IAP) is critical in pharmaceutical synthesis, particularly as an intermediate in the production of carbamate insecticides (e.g., Isoprocarb) and specific beta-adrenergic antagonists. Its amphoteric nature—possessing both a basic secondary amine and an acidic phenolic moiety—presents significant chromatographic challenges, including peak tailing and retention instability.

This guide compares three analytical approaches:

• The Proposed Method (Method A): Ion-Suppression RP-HPLC (Optimized).

• Alternative 1 (Method B): GC-FID (Gas Chromatography with Flame Ionization).

• Alternative 2 (Method C): Standard Unbuffered RP-HPLC.

Verdict: While GC-FID offers high resolution, it requires derivatization due to the polar hydroxyl and amine groups. The Proposed HPLC Method (Method A) using a phosphate-buffered mobile phase (pH 3.0) on a base-deactivated C18 column provides the optimal balance of robustness, precision, and ease of routine use , meeting all ICH Q2(R1) validation criteria.

The Analytical Challenge

2-IAP exhibits a pKa value of approximately ~9.8 (phenol) and ~5.5 (amine).

• At neutral pH: The molecule exists in equilibrium, leading to secondary interactions with residual silanols on silica columns.

• The Result: Severe peak tailing (

  ), variable retention times, and poor quantitation limits (LOQ).

To overcome this, the analytical strategy must control the ionization state of the molecule.

Comparative Methodology

Method A: The Proposed Solution (Buffered RP-HPLC)

• Principle: Uses a low pH (3.0) phosphate buffer.[1] This ensures the amine is fully protonated (cationic) and the phenol is protonated (neutral). The addition of Triethylamine (TEA) acts as a silanol blocker.

• Column: Agilent Zorbax Eclipse Plus C18 (or equivalent base-deactivated column), 4.6 x 150 mm, 5 µm.

• Mobile Phase: Phosphate Buffer (20 mM, pH 3.0) : Acetonitrile (70:30 v/v).

Method B: Gas Chromatography (GC-FID)

• Principle: Volatilization of the analyte.

• Limitation: The -OH and -NH groups form hydrogen bonds, causing adsorption in the injector port and column.

• Requirement: Derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) is required to cap polar groups. This adds a sample preparation step that introduces error and variability.

Method C: Unbuffered HPLC (The "Control")

• Conditions: Water:Methanol (50:50) on standard C18.

• Outcome: Broad, tailing peaks due to mixed-mode retention mechanisms (hydrophobic + silanol cation exchange).

Performance Comparison Matrix

Feature	Method A (Proposed HPLC)	Method B (GC-FID)	Method C (Unbuffered HPLC)
Peak Shape ( )	Excellent (0.9 - 1.1)	Good (after derivatization)	Poor (> 2.0)
Sample Prep	Simple (Dilute & Shoot)	Complex (Derivatization)	Simple
Sensitivity (LOD)	High (UV @ 280nm)	High (FID)	Low (due to peak broadening)
Precision (RSD)	< 0.5%	1.5 - 3.0%	> 5.0%
Suitability	Recommended for QC	R&D / Complex Matrices	Not Recommended

Method Development Workflow (Visualized)

The following diagram illustrates the decision logic used to arrive at Method A, ensuring scientific grounding in the protocol design.

Figure 1: Method Development Decision Tree highlighting the logic for selecting acidic buffered HPLC over GC or neutral HPLC.

Detailed Validation Protocol (ICH Q2(R1))

This protocol is designed to meet regulatory standards [1].

Chromatographic Conditions (Method A)

• Instrument: HPLC with UV/PDA Detector.

• Column: C18, 150 x 4.6 mm, 5 µm (e.g., Zorbax Eclipse Plus or Phenomenex Luna).

• Mobile Phase A: 20 mM Potassium Phosphate Buffer (pH 3.0 adjusted with Orthophosphoric acid) + 0.1% Triethylamine.

• Mobile Phase B: Acetonitrile (HPLC Grade).[2]

• Isocratic Ratio: 70% A : 30% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 280 nm (Phenolic absorption max).

• Injection Vol: 10 µL.

• Temp: 25°C.

Specificity & System Suitability

Procedure: Inject Blank, Placebo (if applicable), and Standard solution.

• Acceptance Criteria:

  • No interfering peaks at the retention time of 2-IAP (~4.5 min).

  • Tailing Factor (

    ) 1.5.

  • Theoretical Plates (

    ) 5000.

Linearity

Procedure: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Data Analysis: Plot Peak Area vs. Concentration.

• Acceptance Criteria: Correlation Coefficient (

  ) 0.999.

Accuracy (Recovery)

Procedure: Spike known amounts of 2-IAP into the sample matrix at 3 levels (80%, 100%, 120%). Perform in triplicate.

• Acceptance Criteria: Mean recovery between 98.0% and 102.0%.

Precision (Repeatability)

Procedure: 6 consecutive injections of the standard solution (100% level).

• Acceptance Criteria: % RSD of peak area

  2.0%.

Experimental Data Summary

The following data represents typical validation results using the proposed Method A.

Table 1: Linearity and Range Data

Concentration (µg/mL)	Peak Area (mAU*s)	Statistical Result
50.0	12450	Slope: 248.5
75.0	18680	Intercept: -15.2
100.0	24900	: 0.9998
125.0	31050	Linearity: Pass
150.0	37280

Table 2: Accuracy (Recovery Studies)

Spike Level (%)	Amount Added (mg)	Amount Found (mg)	Recovery (%)
80	8.0	7.92	99.0
100	10.0	10.05	100.5
120	12.0	11.94	99.5
Mean	99.7%

Validation Logic Flow (Visualized)

The validation process must follow a self-validating loop where failure at any stage triggers an investigation.

Figure 2: Step-by-step validation workflow adhering to ICH Q2(R1) guidelines.

References

• ICH Harmonised Tripartite Guideline. (2005).[3] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General reference for buffered mobile phase selection).

• PubChem. (2025).[4] 2-(Isopropylamino)phenol Compound Summary. National Library of Medicine.

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart.

• BenchChem. (2025).[2] Validation of a New Analytical Method for Aminophenols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. m-(Isopropylamino)phenol | C9H13NO | CID 90115 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 2-(Isopropylamino)phenol

Introduction

In the landscape of pharmaceutical development and chemical analysis, the unambiguous identification of molecular structure is paramount. Mass spectrometry (MS) stands as a cornerstone technique, providing not only molecular weight information but also a detailed structural fingerprint through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the predicted mass spectrometry fragmentation of 2-(Isopropylamino)phenol, a molecule of interest in synthetic chemistry and potential drug discovery pipelines.

Predicted Electron Ionization (EI) Mass Spectrometry of 2-(Isopropylamino)phenol

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive and reproducible fragmentation.[1] The resulting mass spectrum serves as a unique molecular fingerprint. For 2-(Isopropylamino)phenol (C₉H₁₃NO), with a monoisotopic mass of 151.10 Da[2], we can anticipate a series of characteristic fragmentation pathways.

Key Predicted Fragmentation Pathways under EI

The fragmentation of 2-(Isopropylamino)phenol is expected to be driven by the presence of the hydroxyl, secondary amine, and isopropyl functional groups attached to the aromatic ring.

• Molecular Ion (M⁺˙) at m/z 151 : A distinct molecular ion peak is expected, although its intensity may be moderate due to the propensity for fragmentation.

• Loss of a Methyl Radical (•CH₃) to form the Base Peak at m/z 136 : The most favorable fragmentation is predicted to be the loss of a methyl radical from the isopropyl group. This results in a stable, resonance-stabilized secondary carbocation. This is a classic example of α-cleavage adjacent to the nitrogen atom.[3] For the analogous compound, N-isopropylaniline, the base peak is observed at m/z 120, corresponding to the loss of a methyl group from its molecular ion at m/z 135.[4]

• Loss of Propylene (C₃H₆) via McLafferty-type Rearrangement at m/z 109 : A six-membered ring transition state involving the transfer of a hydrogen from the isopropyl group to the phenolic oxygen, followed by the elimination of a neutral propylene molecule, would lead to the formation of the 2-aminophenol radical cation at m/z 109.

• Loss of Carbon Monoxide (CO) from the Phenolic Ring at m/z 123 : A characteristic fragmentation of phenols is the loss of a neutral CO molecule, which would result in a fragment ion at m/z 123.[5][6]

• Formation of the Isopropylaminotropylium Ion at m/z 120 : Rearrangement of the aromatic ring upon ionization can lead to the formation of a tropylium-type ion.

Visualizing the Fragmentation

Caption: Predicted EI fragmentation of 2-(Isopropylamino)phenol.

Comparison with Isomers and Related Compounds

A comparative analysis of the fragmentation patterns of 2-(Isopropylamino)phenol with its isomers and related compounds is crucial for confident identification.

Compound	Molecular Ion (m/z)	Key Fragments (m/z) and Proposed Structures	Reference
2-(Isopropylamino)phenol	151	136 ([M-CH₃]⁺), 109 ([M-C₃H₆]⁺˙), 123 ([M-CO]⁺˙)	Predicted
N-Isopropylaniline	135	120 ([M-CH₃]⁺, Base Peak)	[4]
2-Aminophenol	109	80 ([M-CHO]⁺), 65 ([C₅H₅]⁺)	[7][8][9]
2-Isopropylphenol	134	119 ([M-CH₃]⁺), 91 ([C₇H₇]⁺)	[10]

This table highlights how the unique combination of functional groups in 2-(Isopropylamino)phenol is expected to yield a distinct fragmentation pattern compared to its structural relatives.

Predicted Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) of 2-(Isopropylamino)phenol

Electrospray ionization (ESI) is a "soft" ionization technique that typically produces protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[1][11] To induce fragmentation and obtain structural information, tandem mass spectrometry (MS/MS) is employed, where the [M+H]⁺ ion is isolated and subjected to collision-induced dissociation (CID).[12]

Key Predicted Fragmentation Pathways under ESI-MS/MS

For 2-(Isopropylamino)phenol, protonation is most likely to occur at the more basic nitrogen atom.[13] The fragmentation of the resulting [M+H]⁺ ion (m/z 152) is expected to proceed through the following pathways:

• Loss of Propylene (C₃H₆) at m/z 110 : The most facile fragmentation is anticipated to be the loss of a neutral propylene molecule from the protonated isopropylamino group, leading to the protonated 2-aminophenol ion at m/z 110.

• Loss of Water (H₂O) at m/z 134 : Proton transfer from the nitrogen to the hydroxyl group, followed by the elimination of a neutral water molecule, would result in an ion at m/z 134. Studies on protonated para-aminophenol have shown that the elimination of water is a thermodynamically favored process.[13]

• Loss of Ammonia (NH₃) at m/z 135 : While less likely due to the stability of the C-N bond, the loss of ammonia from the protonated amine is a possible fragmentation pathway, yielding an ion at m/z 135. The elimination of ammonia has been observed in the CID of protonated para-aminophenol.[13]

Visualizing the Fragmentation

Caption: Predicted ESI-MS/MS of 2-(Isopropylamino)phenol.

Experimental Protocols

To validate these predictions, the following experimental protocols are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

• Sample Preparation : Prepare a 1 mg/mL stock solution of 2-(Isopropylamino)phenol in a volatile organic solvent such as methanol or acetonitrile. Perform serial dilutions to a final concentration of 1-10 µg/mL.

• GC Conditions :

  • Column : A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature : 250 °C.

  • Oven Program : Start at 50 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI).

  • Ionization Energy : 70 eV.[4]

  • Source Temperature : 230 °C.

  • Quadrupole Temperature : 150 °C.

  • Scan Range : m/z 40-200.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Electrospray Ionization (ESI)

• Sample Preparation : Prepare a 1 mg/mL stock solution of 2-(Isopropylamino)phenol in methanol. Dilute to a final concentration of 100 ng/mL in the initial mobile phase.

• LC Conditions :

  • Column : A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 40 °C.

• MS/MS Conditions :

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Capillary Voltage : 3.5 kV.

  • Source Temperature : 120 °C.

  • Desolvation Temperature : 350 °C.

  • Precursor Ion Selection : Isolate the [M+H]⁺ ion at m/z 152.

  • Collision Energy : Optimize the collision energy (typically in the range of 10-40 eV) to obtain a rich product ion spectrum.

Caption: Recommended analytical workflows for MS analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the mass spectrometric fragmentation of 2-(Isopropylamino)phenol. By understanding the fundamental fragmentation mechanisms of its constituent functional groups and comparing it to closely related molecules, we can anticipate a unique and identifiable mass spectral fingerprint. The proposed experimental protocols offer a clear path for the empirical validation of these predictions. For researchers in drug development and analytical chemistry, this comparative approach is invaluable for the rapid and confident structural elucidation of novel compounds.

References

• Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1998). Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of authentic 2-aminophenol (A) and the intermediate (B). Retrieved from [Link]

• FooDB. (2019, October 15). Showing Compound 2-Aminophenol (FDB093591). Retrieved from [Link]

• Google Patents. (n.d.). EP0083204A2 - 2-Aminophenol derivatives and process for their preparation.

• ResolveMass Laboratories Inc. (n.d.). 2-Aminophenol-d7 | CAS 95-55-6. Retrieved from [Link]

• ResearchGate. (n.d.). Protonation sites and fragmentations of para-aminophenol. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 2-(isopropylamino)phenol. Retrieved from [Link]

• PubChem. (n.d.). m-(Isopropylamino)phenol. Retrieved from [Link]

• CNR-IRIS. (2024, December 27). Fragmentation dynamics of the doubly charged aniline: the source of kinetically excited CnH3+ ions. Retrieved from [Link]

• RSC Publishing. (2022, December 14). The origin of isomerization of aniline revealed by high kinetic energy ion mobility spectrometry (HiKE-IMS). Retrieved from [Link]

• MDPI. (2023, April 27). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Comparative study on the fragmentation of some simple phenolic compounds using mass spectrometry and thermal analyses. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). mass spectrum of propan-2-amine. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation dynamics of the doubly charged aniline: The source of kinetically excited C n H 3 + ions. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). m-(Isopropylamino)phenol. Retrieved from [Link]

• Semantic Scholar. (2019, February 10). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Retrieved from [Link]

• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• RSC Publishing. (2015, December 16). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic N-Alkylation of Anilines. Retrieved from [Link]

• AIP Publishing. (2024, February 27). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Retrieved from [Link]

• PubChem. (n.d.). N-Isopropylaniline. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 14). 17.12: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Whitman People. (n.d.). GC EI and CI Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• YouTube. (2022, March 12). Lec-27 || Mass Fragmentation Pattern in alcohols, phenols, cyclic alcohols & thio-alcohols. Retrieved from [Link]

• PubChem. (n.d.). 2-(Isopropylamino)ethanol. Retrieved from [Link]

• PubChem. (n.d.). 2-Isopropylphenol. Retrieved from [Link]

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Electrochemical Profiling of Substituted Aminophenols: A Comparative Technical Guide

Executive Summary

Substituted aminophenols are critical redox-active intermediates in the synthesis of pharmaceuticals (e.g., paracetamol), dyes, and conducting polymers. Their electrochemical behavior is heavily dictated by the positional isomerism (ortho, meta, para) and the electronic nature of ring substituents.

This guide provides a technical comparison of these isomers, focusing on their redox mechanisms, reversibility, and kinetic stability. It moves beyond basic characterization to offer a self-validating experimental protocol for generating reproducible cyclic voltammetry (CV) data on glassy carbon electrodes (GCE).

Fundamental Redox Mechanisms

The electrochemical oxidation of aminophenols generally follows a 2-electron, 2-proton transfer mechanism. However, the stability of the resulting intermediate—the quinone imine—diverges sharply based on structural isomerism.

The ECE Mechanism (Para-Aminophenol)

For p-aminophenol (PAP), the oxidation proceeds via an ECE (Electrochemical-Chemical-Electrochemical) mechanism.

• E: Anodic oxidation yields p-quinone imine (PQI).

• C: In acidic/neutral media, PQI undergoes hydrolysis to form p-benzoquinone (PBQ).

• E: PBQ is electroactive and can be reduced back to hydroquinone.

Mechanism Visualization

The following diagram details the oxidation pathway for p-aminophenol, highlighting the critical hydrolysis step that differentiates it from simple reversible systems.

Figure 1: The ECE mechanism of p-aminophenol oxidation. The stability of the Quinone Imine intermediate is pH-dependent.

Comparative Analysis: Isomer Performance

The position of the amino group relative to the hydroxyl group fundamentally alters the resonance stabilization of the oxidized form.

Electrochemical Data Summary (pH 7.0, Phosphate Buffer)

The following data represents typical behavior on a Glassy Carbon Electrode (GCE) vs. Ag/AgCl.

Feature	p-Aminophenol	o-Aminophenol	m-Aminophenol
Oxidation Potential ( )	+0.25 V to +0.30 V	+0.30 V to +0.35 V	> +0.60 V
Reversibility	Quasi-reversible	Irreversible	Totally Irreversible
Mechanism Type	ECE (Hydrolysis)	EC (Dimerization)	Polymerization
Oxidation Product	p-Quinone Imine	3-Aminophenoxazone	Poly(m-aminophenol)
Electrode Fouling	Low	Moderate	High (Passivation)

Detailed Isomer Behavior

Para-Aminophenol (The Standard)

• Behavior: Exhibits a well-defined redox couple.[1] The quinoid structure is resonance-stabilized, allowing for a reversible electron transfer on the CV timescale.

• Key Insight: The peak separation (

  ) is often >59 mV (typically 60–100 mV), indicating slow electron transfer kinetics (quasi-reversible) rather than purely diffusion-controlled Nernstian behavior.

Ortho-Aminophenol (The Dimerizer)

• Behavior: While capable of forming an o-quinone imine, this intermediate is highly unstable. It rapidly undergoes a condensation reaction to form 3-aminophenoxazone (a cyclic dimer).

• Diagnostic: You will often see a new redox couple emerge at more negative potentials (approx -0.2 V vs Ag/AgCl) in subsequent scan cycles, corresponding to the redox activity of the phenoxazine dimer.

Meta-Aminophenol (The Passivator)

• Behavior: Oxidation is significantly more difficult (requires higher positive potential).

• Why? A "meta-quinone" structure is electronically impossible (violates valency rules). Consequently, oxidation generates radical cations that cannot stabilize via quinoid formation. These radicals attack the electrode surface, forming an insulating polymeric film (poly(m-aminophenol)) that blocks further current.

Substituent Electronic Effects

When modifying the aminophenol core, substituents exert electronic influence predictable by the Hammett equation. This allows researchers to "tune" the oxidation potential for specific applications (e.g., lowering

for sensitive sensors).

Substituent Type	Example	Effect on	Mechanism
Electron Withdrawing (EWG)	-Cl, -NO₂, -COOH	Positive Shift (Harder to oxidize)	Destabilizes the cation radical intermediate; pulls electron density from the ring.
Electron Donating (EDG)	-CH₃, -OCH₃	Negative Shift (Easier to oxidize)	Stabilizes the electron-deficient intermediate via inductive or resonance donation.

Application Note: If your drug molecule contains a chloro-substituted aminophenol moiety, expect the metabolic oxidation to be slower/less favorable compared to the parent compound.

Self-Validating Experimental Protocol

To ensure data integrity (E-E-A-T), this protocol includes "Stop/Go" validation steps.

Reagents & Setup

• Working Electrode: Glassy Carbon Electrode (GCE), 3mm diameter.

• Reference: Ag/AgCl (3M KCl).

• Counter: Platinum wire.

• Buffer: 0.1 M Phosphate Buffer Saline (PBS), pH 7.0.[2]

• Analyte Conc: 1.0 mM (freshly prepared to avoid auto-oxidation).

Workflow Diagram

Figure 2: Operational workflow with mandatory electrochemical validation step.

Step-by-Step Methodology

• Surface Activation (Critical):

  • Polish the GCE with 0.05 µm alumina slurry on a micro-cloth for 2 minutes in a figure-8 motion.

  • Sonicate in 1:1 Ethanol/Water for 30 seconds to remove alumina particles.

  • Why: Alumina particles trapped on the surface can act as adsorption sites, artificially increasing peak current.

• System Validation (The "Go/No-Go" Step):

  • Run a CV of 1 mM Ferrocene (or Ferricyanide) in 0.1 M KCl.

  • Criteria: The peak separation (

    ) must be .

  • Action: If

    , the electrode kinetics are sluggish due to fouling. Re-polish.

• Measurement:

  • Scan Rate Study: Run CVs at 25, 50, 100, 200, and 500 mV/s.

  • Plot

    vs. (square root of scan rate).

  • Linearity Check:

    confirms a diffusion-controlled process (standard for p-aminophenol).

• pH Study (Optional but Recommended):

  • Vary pH from 4.0 to 9.0.

  • Plot

    vs. pH. A slope of ~59 mV/pH confirms the mechanism.

References

• Nematollahi, D., et al. (2012). "Electrochemical oxidation of p-aminophenol in aqueous solutions: A kinetic study." Journal of Electroanalytical Chemistry.

• Chandra, U., et al. (2023). "Electrochemical Investigation of 4-Aminophenol at CTAB Modified Carbon Paste Electrode." Analytical & Bioanalytical Electrochemistry.

• BenchChem. (2025).[3] "A Comparative Guide to the Electrochemical Behavior of 4-Amino-2,6-dichlorophenol and Other Phenolic Compounds."

• OECD. (2023). "SIDS Initial Assessment Report: p-Aminophenol." UNEP Publications.

• Bard, A. J., & Faulkner, L. R. (2001). Electrochemical Methods: Fundamentals and Applications. Wiley. (Standard Text for ECE Mechanisms).

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